molecular formula C6H4(COOC2H5)2<br>C12H14O4<br>C12H14O4 B118142 Diethyl phthalate CAS No. 84-66-2

Diethyl phthalate

Cat. No. B118142
CAS RN: 84-66-2
M. Wt: 222.24 g/mol
InChI Key: FLKPEMZONWLCSK-UHFFFAOYSA-N
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Description

Diethyl phthalate (DEP) is a phthalate ester, appearing as a colorless liquid without significant odor but has a bitter, disagreeable taste . It is more dense than water and insoluble in water . It is commonly used to make plastics more flexible and has also been used as a blender and fixative in perfume .


Synthesis Analysis

Diethyl phthalate is produced by the reaction of ethanol with phthalic anhydride, in the presence of a strong acid catalyst . It is a phthalic acid ester, commonly synthesized by the condensation of the carboxy groups of phthalic acid with methanol .


Molecular Structure Analysis

The molecular formula of Diethyl phthalate is C12H14O4 . It has a molar mass of 222.24 g/mol .


Chemical Reactions Analysis

Biodegradation of DEP in soil occurs by sequential hydrolysis of the two diethyl chains of the phthalate to produce monoethyl phthalate, followed by phthalic acid . This reaction occurs very slowly in an abiotic environment . There exists an alternative pathway of biodegradation which includes transesterification or demethylation by microorganisms .


Physical And Chemical Properties Analysis

Diethyl phthalate is a colorless to water-white, oily liquid with a very slight, aromatic odor . It has a density of 1.12 g/cm3 at 20 °C, a melting point of -4 °C, and a boiling point of 295 °C . It is insoluble in water with a solubility of 1080 mg/L at 25 °C .

Scientific Research Applications

Plasticizer in Polyvinyl Chloride (PVC) Manufacturing

DEP is commonly used as a plasticizer in the production of PVC plastics. It imparts flexibility and durability to PVC products, which is essential for a wide range of consumer goods .

Solvent and Fixative in Fragrances

In the fragrance industry, DEP serves as a solvent and fixative. It helps in dissolving and stabilizing the fragrance compounds, ensuring that the scent is evenly distributed and lasts longer .

Denaturing Agent in Alcohols

DEP is used as a denaturing agent in alcohols, particularly in ethanol. This application is crucial for creating alcohols that are unsuitable for consumption but useful for industrial and laboratory purposes .

Deterrent in Personal Care Products

Due to its properties, DEP is added to personal care products such as cosmetics and toiletries to discourage the growth of microbes, thereby extending the shelf life of these products .

Carrier for Colorants and Emollients

In the production of colored cosmetics, DEP acts as a carrier for colorants. It also serves as an emollient, providing a softening effect on the skin .

Film-Forming Agent in Coatings

DEP is utilized as a film-forming agent in coatings, contributing to the formation of a continuous film on surfaces, which is vital for protective and decorative finishes .

Research on Endocrine Disruption

Scientific studies have investigated the role of DEP as an endocrine disruptor. Research focuses on understanding its impact on the endocrine system and potential health implications .

Environmental Impact Studies

DEP is studied for its environmental impact, particularly its role as a ubiquitous environmental contaminant due to its widespread use and presence in various ecosystems .

Each of these applications demonstrates the versatility of DEP in scientific research and industrial use. However, it’s important to note that the use of DEP, like other phthalates, is subject to regulatory scrutiny due to potential health concerns. Ongoing research aims to assess the risks and develop strategies to reduce exposure to phthalates .

Mechanism of Action

Target of Action

Diethyl phthalate (DEP) is a phthalate ester that primarily targets the endocrine system . It has been found to dysregulate the hypothalamic–pituitary–gonadal, adrenal, and thyroid axis, which is crucial for the neurodevelopmental process . DEP interferes with nuclear receptors in various neural structures involved in controlling brain functions and the onset of neurological disorders at the intracellular level .

Mode of Action

DEP’s mode of action is primarily through its interaction with the endocrine system. It affects the hormone balance of the organism by interacting with hormone synthesis, transport, and metabolism . DEP can alter the development and function of hormone-dependent structures within the nervous system, which can induce neurological disorders .

Biochemical Pathways

The biodegradation of DEP occurs through two main pathways . The first is DEP → MEP → PA through a sequential hydrolysis process . The second is DEP → EMP → MEP → MMP → PA through a combination of demethylation or trans-esterification with methanol and hydrolysis processes . These biodegradation processes have been observed in several soil bacteria .

Pharmacokinetics

Following oral administration of DEP to mice and rats, the majority of the administered dose was excreted in the urine (82%) within 24 hours post-dosing . This suggests that DEP is rapidly absorbed and eliminated from the body, which may impact its bioavailability.

Result of Action

The molecular and cellular effects of DEP’s action are primarily related to its impact on the endocrine system and neurological health. Studies suggest that DEP can induce neurological disorders such as attention-deficit/hyperactivity disorder and autism spectrum disorder . In animals, repeated administration of DEP results in loss of germ cell populations in the testis .

Action Environment

DEP may enter the environment in industrial waste waters, by evaporation into the air from disposal sites, directly from consumer products, from the burning of plastic products, and by leaking from landfills into soil or water including groundwater . In air, DEP may break down into other products . The environmental factors such as the presence of other contaminants, temperature, and pH can influence the action, efficacy, and stability of DEP .

Safety and Hazards

Diethyl phthalate may cause harmful health effects . The effects of exposure depend on the dose, the duration, how you are exposed, personal traits and habits, and whether other chemicals are present . Very high oral doses of diethyl phthalate have caused death in animals, but brief oral exposures to lower doses caused no harmful effects .

Future Directions

There is a great emphasis on developing efficient and effective technologies for removing these harmful compounds from the environment . Biodegradation using microbes is a more efficient and sustainable method than physical and chemical technologies . Future research perspectives include the development of novel adsorption materials for extraction of trace phthalates in water .

properties

IUPAC Name

diethyl benzene-1,2-dicarboxylate
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InChI

InChI=1S/C12H14O4/c1-3-15-11(13)9-7-5-6-8-10(9)12(14)16-4-2/h5-8H,3-4H2,1-2H3
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InChI Key

FLKPEMZONWLCSK-UHFFFAOYSA-N
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Canonical SMILES

CCOC(=O)C1=CC=CC=C1C(=O)OCC
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Molecular Formula

C12H14O4, Array
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DSSTOX Substance ID

DTXSID7021780
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Molecular Weight

222.24 g/mol
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Physical Description

Diethyl phthalate appears as a clear, colorless liquid without significant odor. More dense than water and insoluble in water. Hence sinks in water. Primary hazard is to the environment. Spread to the environment should be immediately stopped. Easily penetrates soil, contaminates groundwater and nearby waterways. Flash point 325 °F. Severely irritates eyes and mildly irritates skin. Used in the manufacture of perfumes, plastics, mosquito repellents and many other products., Liquid, Colorless to water-white, oily liquid with a very slight, aromatic odor. (pesticide); [NIOSH], COLOURLESS OILY LIQUID., Colorless to water-white, oily liquid with a very slight, aromatic odor., Colorless to water-white, oily liquid with a very slight, aromatic odor. [pesticide]
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Record name 1,2-Benzenedicarboxylic acid, 1,2-diethyl ester
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Boiling Point

568 °F at 760 mmHg (NTP, 1992), 295 °C, 563 °F
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Flash Point

284 °F (NTP, 1992), 161 °C, 322 °F (161 °C) (Open cup), 117 °C c.c., 284 °F, (oc) 322 °F
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Solubility

less than 1 mg/mL at 66 °F (NTP, 1992), Miscible with ethanol, ethyl ether. Soluble in acetone, benzene, carbon tetrachloride, MISCIBLE WITH VEGETABLE OILS, Miscible with alcohols, ketones, esters, aromatic hydrocarbons; partly miscible with aliphatic solvents, Miscible with many organic solvents, In water, 1,080 mg/L at 25 °C, Solubility in water at 25 °C: none, (77 °F): 0.1%
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Density

1.12 at 68 °F (USCG, 1999) - Denser than water; will sink, 1.120 at 25 °C/25 °C, Relative density (water = 1): 1.1, 1.12
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Vapor Density

7.66 (NTP, 1992) - Heavier than air; will sink (Relative to Air), Relative vapor density (air = 1): 7.7, 7.66
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Vapor Pressure

1 mmHg at 227.8 °F ; 5 mmHg at 285.3 °F (NTP, 1992), 0.002 [mmHg], 2.1X10-3 mm Hg at 25 °C, 0.002 mmHg at 77 °F, (77 °F): 0.002 mmHg
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Product Name

Diethyl Phthalate

Color/Form

Colorless oily liquid, Colorless to water-white, oily liquid.

CAS RN

84-66-2
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Record name Diethyl phthalate [NF]
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Record name Diethyl phthalate
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Record name DIETHYL PHTHALATE
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Record name DIETHYL PHTHALATE
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Record name DIETHYL PHTHALATE
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Melting Point

27 °F (NTP, 1992), -40.5 °C, -67 - -44 °C, -41 °F
Record name DIETHYL PHTHALATE
Source CAMEO Chemicals
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Record name DIETHYL PHTHALATE
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Record name DIETHYL PHTHALATE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0258
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Record name DIETHYL PHTHALATE
Source Occupational Safety and Health Administration (OSHA)
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Record name Diethyl phthalate
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0213.html
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Retrosynthesis Analysis

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Feasible Synthetic Routes

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